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Compound Name: Benadryl N-oxide hydrochloride
CAS No.: 13168-00-8
Cat. No.: B576629
Get Quote
. J

This technical guide provides a comprehensive overview of Benadryl N-oxide hydrochloride,
a significant metabolite and reference compound in the pharmaceutical analysis of
Diphenhydramine. Designed for researchers, scientists, and drug development professionals,
this document delves into the fundamental physicochemical properties, analytical
methodologies, and the scientific context of this compound.

Introduction: The Significance of Benadryl N-oxide
Hydrochloride

Diphenhydramine, the active ingredient in Benadryl®, is a widely used first-generation
antihistamine. Its metabolism in vivo leads to the formation of several metabolites, with
Diphenhydramine N-oxide being a primary product. The hydrochloride salt of this N-oxide is a
critical analytical standard used for impurity profiling, stability testing, and pharmacokinetic
studies of Diphenhydramine-containing formulations.[1] Understanding its properties is
paramount for ensuring the quality, safety, and efficacy of the parent drug.
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Physicochemical Properties and Molecular Weight
Determination

A precise understanding of a compound's molecular weight is foundational for all quantitative
analytical work. This section details the chemical identity and molecular weight calculation for
Benadryl N-oxide hydrochloride.

Chemical Identity

The compound is systematically named 2-(Diphenylmethoxy)-N,N-dimethylethanamine N-oxide
hydrochloride.[2][3] It is also known by synonyms such as 2-
(benzhydryloxy)ethyl(dimethyl)amine oxide hydrochloride.[4]

Identifier Value Source
CAS Number 13168-00-8 [2][4]1[5][6]
Molecular Formula C17H22CINO2 [21151[7]
Alternative Formula C17H21NO2 - HCI [4]16]

The discrepancy in the molecular formula notation (C17H22CINO2 vs. C17H21NO2 - HCI) arises
from representing the hydrochloride salt as either a fully combined empirical formula or as the
free base adduct with hydrochloric acid. Both correctly represent the same molecule.

Molecular Weight Calculation

The molecular weight is a critical parameter for preparing solutions of known concentration and
for mass spectrometry analysis. It is calculated based on the atomic weights of the constituent
elements in the empirical formula, C17H22CINO2.

Carbon (C): 17 atoms x 12.011 amu = 204.187 amu

Hydrogen (H): 22 atoms x 1.008 amu = 22.176 amu

Chlorine (CI): 1 atom x 35.453 amu = 35.453 amu

Nitrogen (N): 1 atom x 14.007 amu = 14.007 amu
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e Oxygen (O): 2 atoms x 15.999 amu = 31.998 amu
Total Molecular Weight = 307.821 amu

This calculated value is consistently reported across major chemical suppliers and databases
as 307.82 g/mol .[4][5][7]

The following diagram illustrates the logical flow from chemical identity to the final calculated

molecular weight.
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Component Identification

Molecular Formula

C17H22CINO2

Atomic Weight Data
Standard Atomic WeightsI=
C:12.011
Constituent Elements H: 1.008
(Carbon, Hydrogen, Chlorine, Nitrogen, Oxygen) Cl: 35.453
N: 14.007
0O: 15.999
Input for calculation Reference data
Calculation Workflow

Summation of Atomic Weights
(17%xC) + (22xH) + (1xCI) + (1xN) + (2x0O)

Calculated Molecular Weight
307.821 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Benadryl N-oxide hydrochloride.
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Synthesis and Context

Benadryl N-oxide hydrochloride is primarily encountered as a metabolite of
Diphenhydramine. However, its chemical synthesis is necessary for the production of certified
reference materials. The synthesis typically involves the N-oxidation of Diphenhydramine free
base, followed by salt formation with hydrochloric acid.

The parent compound, Diphenhydramine hydrochloride, can be synthesized in a continuous
flow process, which is noted for its high atom economy and waste minimization.[8] This modern
approach involves reacting chlorodiphenylmethane and N,N-dimethylaminoethanol in the
absence of a solvent at high temperatures, directly yielding the target as a molten salt.[8] While
a specific continuous flow synthesis for the N-oxide has not been detailed in the searched
literature, the principles could be adapted for its production.

Analytical Methodology: Quantitation in
Pharmaceutical Formulations

The quantitation of Benadryl N-oxide hydrochloride, often as a degradation product or
impurity, is crucial for quality control. The United States Pharmacopeia (USP) has developed a
robust adaptable organic impurities method for the analysis of Diphenhydramine Hydrochloride
Oral Solution, which includes the quantitation of the N-oxide.[9]

Experimental Protocol: HPLC-UV Method

This protocol is based on the USP's validated method for analyzing Diphenhydramine and its
impurities, demonstrating a self-validating system through its specificity, linearity, and accuracy.

[°]

Objective: To quantify Diphenhydramine N-oxide in the presence of the active pharmaceutical
ingredient (API) and other related compounds.

Step-by-Step Methodology:
e Preparation of Solutions:

o Diluent: Prepare as specified in the relevant pharmacopeial monograph.
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o Stock Solutions: Accurately weigh and dissolve certified reference standards of
Diphenhydramine HCI and Diphenhydramine N-oxide in the Diluent to create individual
stock solutions (e.g., 0.25 mg/mL).

o System Suitability Solution: Prepare a solution containing 0.25 mg/mL of Diphenhydramine
HCl and 2.5 pg/mL (1.0% level) of Diphenhydramine N-oxide.[9] This solution is used to
verify the resolution and performance of the chromatographic system.

o Sample Solution: Prepare a solution of the drug product to a nominal concentration of 0.25
mg/mL of Diphenhydramine HCI.[9]

e Chromatographic System:

(¢]

Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

o Column: Waters XSelect HSS PFP, 3.0-mm x 15.0-cm, 3.5-um (L43 packing).[9] The
pentafluorophenyl (PFP) stationary phase provides unique selectivity for polar and
aromatic compounds.

o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
o Mobile Phase B: Acetonitrile and methanol mixture with 0.05% TFA.[9]

o Gradient Program: A validated gradient program is used to ensure separation of all
impurities.

o Flow Rate: 0.8 mL/min.
o Column Temperature: 35°C.

o Injection Volume: 15 pL.

[¢]

Detection Wavelength: UV 220 nm.[9]
o Data Analysis:

o Inject the System Suitability Solution to confirm adequate resolution and peak shape.
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o Inject the sample solutions.

o lIdentify the Diphenhydramine N-oxide peak by its retention time relative to the reference

standard.

o Quantify the amount of N-oxide impurity based on the peak area response relative to the
standard of known concentration. The method was validated in the range of 0.1% — 4.5%

for the N-oxide.[9]

The following diagram outlines the experimental workflow for this analytical procedure.
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Caption: Experimental workflow for HPLC-UV quantification of Benadryl N-oxide.
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Conclusion

Benadryl N-oxide hydrochloride is a compound of significant interest in the pharmaceutical
sciences. Its precise molecular weight of 307.82 g/mol is a cornerstone for its use as a certified
reference material. The availability of robust, validated analytical methods, such as the USP
HPLC-UV procedure, enables drug development professionals to accurately monitor and
control it as a key metabolite and impurity in Diphenhydramine products. This ensures that
such products meet the stringent quality and safety standards required by regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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